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CAS No.: 13470-14-9
Cat. No.: B077414
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for
Tungsten pentachloride (WCls), focusing on infrared (IR) and Raman spectroscopy. The
information presented is intended to support research and development activities where the
structural and vibrational properties of this compound are of interest. Tungsten pentachloride
is a highly reactive, dark green crystalline solid that is sensitive to air and moisture.[1] Its
structure, and consequently its spectroscopic signature, is highly dependent on its physical
state.

Molecular Structure: A Tale of Two Phases

Tungsten pentachloride exhibits a fascinating structural duality, existing as a monomer in the
gas phase and a dimer in the solid state. This phase-dependent structural change is a critical
factor in interpreting its spectroscopic data.

e Gas Phase: In the vapor state, WCls adopts a monomeric, trigonal bipyramidal geometry
with Dsh symmetry.
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e Solid State: In its solid form, it dimerizes to form W2Clio. This dimer consists of two edge-
sharing octahedra, where each tungsten atom is coordinated to six chlorine atoms, two of
which act as bridging ligands between the two metal centers.[1][2]

The relationship between the physical state and the molecular structure is illustrated in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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